Cas no 62459-83-0 (9-Borabicyclo[3.3.1]nonane, 9-[(1,3-dimethyl-1-nonen-4-ynyl)oxy]-)
62459-83-0 structure
Product Name:9-Borabicyclo[3.3.1]nonane, 9-[(1,3-dimethyl-1-nonen-4-ynyl)oxy]-
CAS No:62459-83-0
MF:C19H31BO
MW:286.259845972061
CID:443977
PubChem ID:71386166
Update Time:2025-04-19
9-Borabicyclo[3.3.1]nonane, 9-[(1,3-dimethyl-1-nonen-4-ynyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- 9-Borabicyclo[3.3.1]nonane, 9-[(1,3-dimethyl-1-nonen-4-ynyl)oxy]-
- 9-(4-methyldec-2-en-5-yn-2-yloxy)-9-borabicyclo[3.3.1]nonane
- 62459-83-0
- 9-[(4-Methyldec-2-en-5-yn-2-yl)oxy]-9-borabicyclo[3.3.1]nonane
- DTXSID20808363
-
- Inchi: 1S/C19H31BO/c1-4-5-6-7-10-16(2)15-17(3)21-20-18-11-8-12-19(20)14-9-13-18/h15-16,18-19H,4-6,8-9,11-14H2,1-3H3
- InChI Key: LJWNYGKFAOFKFP-UHFFFAOYSA-N
- SMILES: O(B1C2CCCC1CCC2)C(C)=CC(C#CCCCC)C
Computed Properties
- Exact Mass: 285.25053
- Monoisotopic Mass: 286.2467958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
9-Borabicyclo[3.3.1]nonane, 9-[(1,3-dimethyl-1-nonen-4-ynyl)oxy]- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
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